Cas no 769-26-6 (2-ethynyl-1,3,5-trimethylbenzene)

• Product Name: 2-ethynyl-1,3,5-trimethylbenzene
• CAS No: 769-26-6
• Molecular Formula: C₁₁H₁₂
• Molecular Weight: 144.2130
• MDL: MFCD07777099
• CID: 820159
• PubChem ID: 136610

2-ethynyl-1,3,5-trimethylbenzene Properties

Names and Identifiers

• 1-Ethynyl-2,4,6-trimethylbenzene
• 2-Ethynyl-1,3,5-trimethylbenzene
• 2,4,6-Trimethylphenylacetylene
• 2-ethynyl-1,3-,5-trimethylbenzene
• benzene,2-ethynyl-1,3,5-trimethyl
• mesityl acetylene
• 2-Ethynylmesitylene
• Mesitylethyne
• mesitylacetylene
• benzene, 2-ethynyl-1,3,5-trimethyl-
• VBEPMNWLWNKUGJ-UHFFFAOYSA-N
• Benzene,2-ethynyl-1,3,5-trimethyl-
• E1361
• SY234778
• AS-60989
• 2-Ethynyl-1,3,5-trimethylbenzene, 96%
• AKOS023427851
• InChI=1/C11H12/c1-5-11-9(3)6-8(2)7-10(11)4/h1,6-7H,2-4H
• CS-0186635
• FT-0691415
• T72925
• MFCD07777099
• 769-26-6
• DTXSID80227692
• EN300-1853960
• DB-008057

• MDL： MFCD07777099
• InChIKey： VBEPMNWLWNKUGJ-UHFFFAOYSA-N
• Inchi： 1S/C11H12/c1-5-11-9(3)6-8(2)7-10(11)4/h1,6-7H,2-4H3
• SMILES： C1(C([H])([H])[H])C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1C#C[H]

Computed Properties

• Exact Mass: 144.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 144.094
• Heavy Atom Count: 11
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.59310
• PSA: 0.00000
• Refractive Index: n20/D1.547
• Boiling Point: 215°C(lit.)
• Melting Point: 4°C(lit.)
• Vapor Pressure: 0.2±0.2 mmHg at 25°C
• Flash Point: 83℃
• Density: 0.921 g/mL at 25 °C

2-ethynyl-1,3,5-trimethylbenzene Security Information

• Safety Instruction： 26
• Dangerous goods sign：
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 36
• Signal Word：warning

2-ethynyl-1,3,5-trimethylbenzene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%